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Compound of Interest

2-(3-Chlorophenyl)-3-
Compound Name:
oxobutanenitrile

CAS No.: 14123-79-6

Cat. No.: B3378308

Get Quote

Executive Summary

Treat as: Toxic Solid & Severe Irritant. 2-(3-Chlorophenyl)-3-oxobutanenitrile is a

-keto nitrile intermediate used in the synthesis of heterocycles and pharmaceutical compounds.
While specific toxicological data for the 3-chloro isomer is often extrapolated from its 4-chloro
analogue (CAS 5219-07-8) or its precursor (3-chlorophenylacetonitrile), safety protocols must
adopt a conservative "read-across" approach.

Core Hazard: The primary risks are inhalation of dust and dermal absorption. As a nitrile
derivative, metabolic liberation of cyanide is a theoretical risk, though less acute than simple
aliphatic nitriles. However, the presence of the chlorinated aromatic ring increases lipophilicity,
enhancing skin permeation.

Chemical Profile & Hazard Identification
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Property

Description

Chemical Name

2-(3-Chlorophenyl)-3-oxobutanenitrile

Structure

-keto nitrile with a meta-chlorinated phenyl ring

Physical State

Solid (Powder/Crystalline); likely off-white to

pale yellow

Analogue CAS

5219-07-8 (4-chloro isomer used for hazard

proxy)

Precursor Hazard

Derived from 3-Chlorophenylacetonitrile (Acute
Tox. 3 - Toxic)

GHS Classification

Warning / Danger (Scale dependent)[1][2][3]*
H302/H301: Harmful/Toxic if swallowed[2][3][4]*
H312: Harmful in contact with skin[1][2][3]e
H319: Causes serious eye irritation[1][2][3][4]*

H335: May cause respiratory irritation

Critical Note: Commercial samples may contain trace amounts of the starting material, 3-

chlorophenylacetonitrile, which is significantly more toxic (LD50 ~50 mg/kg). Handle all

unpurified intermediates as if they carry the precursor's hazard profile.

Risk Assessment & PPE Matrix

The selection of PPE is dictated by the quantity handled and the potential for aerosolization.

PPE Selection Logic (Graphviz Diagram)
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Start: Define Operation Scale

Small Scale (< 19) Medium Scale (1g - 1009) Large Scale (> 1009)
(Weighing/Analysis) (Synthesis/Purification) (Pilot/Production)

:

LEVEL 2 PPE
Tyvek Sleeves, Goggles,
N95/P100 Respirator

Engineering Control:
Standard Fume Hood

Engineering Control:
Powder Containment/Glovebox

LEVEL 1 PPE LEVEL 3 PPE
Lab Coat, Safety Glasses, Full Tyvek Suit, PAPR,
Double Nitrile Gloves Silver Shield Gloves

Click to download full resolution via product page

Figure 1: Decision logic for selecting PPE based on operational scale and engineering controls.

Detailed PPE Specifications
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Component

Specification

Rationale

Respiratory

N95 (Minimum); P100 or PAPR
for >10g handling.

Solid powders aerosolize
easily during weighing. N95
filters 95% of particulates;
P100 filters 99.97%.

Hand Protection

Double Nitrile (0.11mm min) or

Silver Shield™ (Laminate).

Chlorinated aromatics can
permeate thin nitrile. Double
gloving provides a
"breakthrough” buffer.
Laminate is required for

prolonged solvent work.

Eye Protection

Chemical Goggles (Indirect
Vent).

Safety glasses do not seal
against airborne dust. Goggles

prevent ocular absorption.

Body Protection

Lab Coat (Cotton/Poly) +
Tyvek Sleeves.

Disposable sleeves cover the
wrist gap between glove and
coat, a common exposure

point.

Operational Handling Protocols
A. Receiving & Storage[4][5]

 Inspect: Upon receipt, inspect the secondary containment. If the inner bottle is coated in

dust, wipe it down with a damp paper towel (solvent-wet) inside a fume hood before storage.

o Store: Keep in a cool, dry place, strictly separated from acids (risk of HCN formation) and

oxidizers.

o Label: Affix a "TOXIC" auxiliary label if the vendor label is insufficient.

B. Weighing & Transfer (The High-Risk Step)

Static electricity can cause this powder to "jump” or disperse unexpectedly.

e Engineering Control: Perform all weighing inside a certified chemical fume hood.
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e Anti-Static Measure: Use an anti-static gun or wipe on the spatula and weighing boat before
use.

e Technique:

o

Place the receiving vessel (flask) inside the hood.

[¢]

Use a disposable funnel.

[¢]

Do not dump powder. Tap the weighing boat gently to slide the solid into the flask.

[e]

Immediate Solubilization: Add the reaction solvent to the solid immediately to suppress
dust.

C. Reaction Monitoring

o Closed System: Run reactions under an inert atmosphere (Nitrogen/Argon) to prevent
moisture ingress and contain vapors.

o Sampling: Do not remove the stopper to sample. Use a septum and syringe to withdraw
aliquots for TLC/HPLC.

Emergency Response & Spill Cleanup

Pre-requisite: Ensure a Cyanide Antidote Kit is available on-site if site policy mandates it for
nitrile handling, though standard supportive care is often sufficient for beta-keto nitriles unless
ingested in large quantities.

Spill Detected 5 1 Evacuate & Ventilate 2. Don PPE 3. Cover Spill 4. Decontaminate > 5. Disposal
P! (Alen Lab Personnel) (Double Gloves, Goggles, N95) (Wet Paper Towels) (10% Bleach Solution) (Hazardous Waste Tag)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing a solid spill of 2-(3-Chlorophenyl)-3-
oxobutanenitrile.
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Specific Spill Steps[4]

o Wet Method: Do not dry sweep. This generates toxic dust.

o Cover: Gently cover the powder with paper towels dampened with water or a compatible
solvent (e.g., Ethanol).

e Scoop: Scoop up the wet mass and place it into a wide-mouth hazardous waste jar.

e Decon: Wipe the surface with a 10% Bleach (Sodium Hypochlorite) solution. The
hypochlorite oxidizes residual nitrile/cyanide groups, reducing toxicity.

e Final Wash: Rinse with water and soap.[4]

Disposal & Decontamination

Waste Stream Method

Pack in a sealed container labeled "Toxic Solid -
Solid Waste Nitrile Derivative." Ship for professional

incineration.

o ] Segregate into "Halogenated Organic Waste."
Liquid Waste (Mother Liquor) 5 ¢ mix with acid
0 not mix with acids.

Gloves and paper towels from cleanup must be
Contaminated PPE disposed of as hazardous solid waste, not

regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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